Neohancoside B
Neohancoside B
Neohancoside B is a natural product found in Vincetoxicum mongolicum with data available.
Brand Name:
Vulcanchem
CAS No.:
146763-56-6
VCID:
VC21113024
InChI:
InChI=1S/C21H36O11/c1-4-21(3,7-5-6-11(2)8-22)32-20-18(28)16(26)15(25)13(31-20)10-30-19-17(27)14(24)12(23)9-29-19/h4,6,12-20,22-28H,1,5,7-10H2,2-3H3/b11-6+
SMILES:
CC(=CCCC(C)(C=C)OC1C(C(C(C(O1)COC2C(C(C(CO2)O)O)O)O)O)O)CO
Molecular Formula:
C21H36O11
Molecular Weight:
464.5 g/mol
Neohancoside B
CAS No.: 146763-56-6
Cat. No.: VC21113024
Molecular Formula: C21H36O11
Molecular Weight: 464.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Neohancoside B is a natural product found in Vincetoxicum mongolicum with data available. |
|---|---|
| CAS No. | 146763-56-6 |
| Molecular Formula | C21H36O11 |
| Molecular Weight | 464.5 g/mol |
| IUPAC Name | 2-[(6E)-8-hydroxy-3,7-dimethylocta-1,6-dien-3-yl]oxy-6-[(3,4,5-trihydroxyoxan-2-yl)oxymethyl]oxane-3,4,5-triol |
| Standard InChI | InChI=1S/C21H36O11/c1-4-21(3,7-5-6-11(2)8-22)32-20-18(28)16(26)15(25)13(31-20)10-30-19-17(27)14(24)12(23)9-29-19/h4,6,12-20,22-28H,1,5,7-10H2,2-3H3/b11-6+ |
| Standard InChI Key | DPZKDTYWRPFLJI-IZZDOVSWSA-N |
| Isomeric SMILES | C/C(=C\CCC(C)(C=C)OC1C(C(C(C(O1)COC2C(C(C(CO2)O)O)O)O)O)O)/CO |
| SMILES | CC(=CCCC(C)(C=C)OC1C(C(C(C(O1)COC2C(C(C(CO2)O)O)O)O)O)O)CO |
| Canonical SMILES | CC(=CCCC(C)(C=C)OC1C(C(C(C(O1)COC2C(C(C(CO2)O)O)O)O)O)O)CO |
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